N-[4-(dimethylamino)phenyl]-3-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanamide

• IUPAC Name: N-[4-(dimethylamino)phenyl]-3-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanamide
• InChI: InChI=1S/C23H24N4O2S/c1-26(2)18-8-6-17(7-9-18)24-22(28)13-10-19-15-30-23-25-21(14-27(19)23)16-4-11-20(29-3)12-5-16/h4-9,11-12,14-15H,10,13H2,1-3H3,(H,24,28)
• InChI Key: JUCQKJDWXOYYAN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)NC(=O)CCC2=CSC3=NC(=CN23)C4=CC=C(C=C4)OC
• Molecular Formula: C23H24N4O2S
• Molecular Weight: 420.5 g/mol

Description

The compound “N-[4-(dimethylamino)phenyl]-3-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanamide” is a complex organic molecule. It contains several functional groups including an amide, an imidazole ring, a thiazole ring, and aromatic rings with methoxy and dimethylamino substituents.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Without specific literature or patents describing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The presence of nitrogen in the imidazole and thiazole rings, as well as in the amide group, could potentially allow for hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The amide group might be hydrolyzed under acidic or basic conditions. The aromatic rings could potentially undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence these properties include the polarity of the molecule, the presence of hydrogen bonding, and the stability of the different rings and functional groups.

Scientific Research Applications

Antimicrobial Properties

Thiazoles have been extensively studied for their antimicrobial potential. F5330-0266, being a thiazole derivative, may exhibit antibacterial, antifungal, or antiviral properties. .

Antitumor and Cytotoxic Effects

Thiazole-based compounds have shown promise as antitumor and cytotoxic agents. Scientists could explore F5330-0266’s impact on cancer cell lines, assessing its ability to inhibit tumor growth or induce apoptosis. .

Analgesic and Anti-Inflammatory Activities

Thiazoles often exhibit analgesic and anti-inflammatory properties. Investigating F5330-0266’s potential in pain management or inflammation modulation could provide valuable insights. .

Drug Development and Optimization

F5330-0266 could serve as a lead compound for drug development. Medicinal chemists might modify its structure to enhance specific properties (e.g., solubility, bioavailability, or target specificity). Rational design and optimization could yield novel drug candidates.

Mechanism of Action

Without specific information on what this compound is used for, it’s difficult to speculate on its mechanism of action. If it’s a drug, it could interact with biological targets in the body, but without further information, any discussion would be purely speculative.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it. This could include wearing appropriate personal protective equipment and following safe laboratory practices.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s a potential drug, future research could involve testing its efficacy and safety in preclinical and clinical trials.